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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzonitrile

Cat. No.: B036902

Essential Safety and Handling Guide for 2-
Fluoro-3-nitrobenzonitrile

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-3-nitrobenzonitrile. The
following procedures are based on safety data for structurally similar compounds and are
intended to ensure the safe handling of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 2-Fluoro-3-nitrobenzonitrile, it is imperative to use appropriate personal
protective equipment to prevent exposure. The recommended PPE is outlined below.

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a suitable choice due to their
resistance to a wide range of chemicals, including solvents, oils, and acids.[1][2][3][4][5] Always
inspect gloves for any signs of degradation or puncture before use. For prolonged or immersive
contact, consider using thicker, chemical-specific gloves.

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to
protect against splashes.[6]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect the
skin and clothing.[6] In cases of potential significant exposure, additional protective clothing
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may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust or vapors.[6][7] If a fume hood is not
available or if exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[6]

First Aid Measures

In the event of exposure to 2-Fluoro-3-nitrobenzonitrile, immediate first aid is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact )

the upper and lower eyelids.[7][8] Seek

immediate medical attention.[7][8]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[7][8]
Skin Contact Remove contaminated clothing and wash it

before reuse.[7] If irritation persists, seek

medical attention.

Move the exposed person to fresh air at once.[8]

If breathing has stopped, perform artificial

Inhalation o . . .
respiration.[6][8] Seek immediate medical
attention.[7]

Do NOT induce vomiting.[6][7] Rinse mouth with

Ingestion water. Call a physician or poison control center

immediately.[6][7]

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
prevent accidental exposure.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b036902?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[6][7] Avoid
contact with skin, eyes, and clothing.[6][7] Do not breathe dust or vapors.[6][7] Wash hands
thoroughly after handling.[6][7]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[7]

o Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.
[6][7][9] Do not empty into drains.[7]

o Container Disposal: Thoroughly empty all contents before rinsing. The first rinse of the
container should be collected and disposed of as hazardous waste.[10] For highly toxic
chemicals, the first three rinses must be collected as hazardous waste.[10] After rinsing and
drying, labels must be defaced or removed before the container is discarded as solid waste.
[10]

Logical Workflow for Handling 2-Fluoro-3-
hitrobenzonitrile
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Caption: Workflow for the safe handling and disposal of 2-Fluoro-3-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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